BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 6-CFDA in
Fluorescence Microscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-CFDA

Cat. No.: B1666351

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Carboxyfluorescein diacetate (6-CFDA) is a versatile, cell-permeant fluorescent probe widely
utilized in fluorescence microscopy for assessing cellular functions. Its utility stems from its
ability to passively diffuse across the plasma membrane of live cells. Once inside, intracellular
esterases cleave the acetate groups, converting the non-fluorescent 6-CFDA into the highly
fluorescent and membrane-impermeant 6-carboxyfluorescein.[1][2][3][4] This mechanism forms
the basis for a variety of applications, including the assessment of cell viability, proliferation,
cytotoxicity, and intercellular communication.

Chemical Properties of 6-CFDA:
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Property

Value

Molecular Formula

C25H1609[2][5]

Molecular Weight

460.39 g/mol [2][6]

Excitation Maximum (after hydrolysis)

~495 nm[2][7]

Emission Maximum (after hydrolysis)

~519 nm[2][7]

Solubility

Soluble in DMSO[2]

Storage

Store desiccated at -20°C, protected from
light[1][2]

Mechanism of Action

The fundamental principle behind 6-CFDA's application lies in its conversion to a fluorescent,

cell-impermeant molecule within viable cells.
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Mechanism of 6-CFDA Action
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Cell Viability Assay Workflow

Start: Cell Culture

Prepare 6-CFDA working solution
(2-10 pM in serum-free medium/PBS)

N,

Incubate cells with 6-CFDA
(15-30 min at 37°C)

l

Wash cells with PBS

Prepare single-cell suspension

Image with fluorescence microscope

(FITC/GFP filter set)

Quantify fluorescent (live) cells

End: Viability Data
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Cell Proliferation Assay Workflow (CFDA-SE)

Start: Cell Culture

Prepare single-cell suspension Prepare CFDA-SE working solution
(1 x 10¢ cells/mL in PBS/0.1% BSA) (0.5-5 uM in PBS/0.1% BSA)

~

Incubate cells with CFDA-SE
(5-10 min at 37°C)

,

Wash cells 3x with complete medium

'

Culture cells for desired time period

Image with fluorescence microscope at different time points

Analyze fluorescence intensity to determine cell generations

End: Proliferation Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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